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Compound of Interest

Compound Name: Quingestanol

Cat. No.: B080394

An in-depth exploration of the chemical identity, pro-drug characteristics, and scientific context
of the synthetic progestin, Quingestanol.

This guide provides a detailed overview of Quingestanol, a synthetic progestin of the 19-
nortestosterone group. It is intended for researchers, scientists, and professionals in drug
development who require a thorough understanding of this compound's chemical properties
and biological significance. While Quingestanol itself was never commercialized, its role as a
prodrug to the widely used progestin norethisterone, and the pharmaceutical use of its
derivative, quingestanol acetate, underscore its importance in medicinal chemistry and
pharmacology.

Chemical Identity and Nomenclature

A precise understanding of a compound's chemical structure and nomenclature is fundamental
to all scientific investigation. This section provides the definitive identifiers for Quingestanol.

International Union of Pure and Applied Chemistry
(IJUPAC) Name

The systematic name for Quingestanol according to IUPAC nomenclature is:

(8R,9S,10R,13S,14S,17R)-3-cyclopentyloxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-
decahydro-1H-cyclopenta[a]phenanthren-17-ol[1][2]
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This name precisely describes the complex stereochemistry and functional group arrangement
of the molecule.

Chemical Abstracts Service (CAS) Number

The unique CAS Registry Number for Quingestanol is:
10592-65-1[1][2][3][4]

This identifier is universally recognized in chemical databases and scientific literature, ensuring
unambiguous identification.

Physicochemical Properties and Structural Data

A summary of key physicochemical properties for Quingestanol is presented in the table
below. This data is essential for experimental design, including solvent selection and analytical
method development.

Property Value Source
Molecular Formula C25H3402 [1][2]13]
Molar Mass 366.545 g-mol-1 [1]

Norethisterone 3-cyclopentyl
enol ether, 3-
Synonyms (Cyclopentyloxy)-19-nor- [1112][3]
17alpha-pregna-3,5-dien-20-
yn-17-ol

Biological and Pharmacological Context

Quingestanol is a synthetic progestin, a class of steroid hormones that act as agonists of the
progesterone receptor. Its primary biological significance lies in its role as a prodrug.

Pro-drug of Norethisterone

Quingestanol is a prodrug of norethisterone, meaning it is biologically inactive in its initial form
and is converted into the active therapeutic agent, norethisterone, within the body.[1][5] This
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conversion is a key aspect of its pharmacology. The 3-cyclopentyl enol ether group in
Quingestanol is designed to be cleaved in vivo, releasing norethisterone.

Relationship to Quingestanol Acetate

While Quingestanol itself was not marketed, its acylated derivative, quingestanol acetate,
has been used as a pharmaceutical drug.[1][6] Quingestanol acetate is also a prodrug of
norethisterone, with both quingestanol and norethisterone acetate as intermediates in its
metabolic pathway.[6] Quingestanol acetate was sold under brand names such as Demovis
and Pilomin and was used in birth control pills.[6]

Mechanism of Action: A Prodrug's Journey

The mechanism of action for Quingestanol is indirect, relying on its metabolic conversion to
norethisterone. The following diagram illustrates this process.
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Administration Metabolic Cleavage Conversion Binding and Activation Progestogenic Effects
(in vivo) (e.g., ovulation inhibition)

:

Reaction with Cyclopentylating Agent
(e.g., cyclopentyl bromide in the presence of a base)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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